Cas no 2309775-81-1 (3-fluoro-4-methoxy-N-(2-methoxypyrimidin-5-yl)benzene-1-sulfonamide)

• Product Name: 3-fluoro-4-methoxy-N-(2-methoxypyrimidin-5-yl)benzene-1-sulfonamide
• CAS No: 2309775-81-1
• MF: C₁₂H₁₂FN₃O₄S
• MW: 313.30478477478
• CID: 5331914
• Update Time: 2025-07-18

3-fluoro-4-methoxy-N-(2-methoxypyrimidin-5-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-methoxy-N-(2-methoxypyrimidin-5-yl)benzenesulfonamide
• 3-fluoro-4-methoxy-N-(2-methoxypyrimidin-5-yl)benzene-1-sulfonamide

• Inchi： 1S/C12H12FN3O4S/c1-19-11-4-3-9(5-10(11)13)21(17,18)16-8-6-14-12(20-2)15-7-8/h3-7,16H,1-2H3
• InChI Key： YSUFGXANKLHZKH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OC)(NC1=CN=C(N=C1)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 423
• XLogP3: 1.1
• Topological Polar Surface Area: 98.8

Additional information on 3-fluoro-4-methoxy-N-(2-methoxypyrimidin-5-yl)benzene-1-sulfonamide

Introduction to 3-Fluoro-4-Methoxy-N-(2-Methoxypyrimidin-5-yl)benzene-1-Sulfonamide (CAS No. 2309775-81-1)

3-Fluoro-4-methoxy-N-(2-methoxypyrimidin-5-yl)benzene-1-sulfonamide, with the CAS number 2309775-81-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, including a fluoro and methoxy substituent on the benzene ring, and a sulfonamide group linked to a methoxypyrimidine moiety. These structural elements contribute to its potential therapeutic applications, particularly in the treatment of various diseases and conditions.

The development of 3-fluoro-4-methoxy-N-(2-methoxypyrimidin-5-yl)benzene-1-sulfonamide has been driven by its promising pharmacological properties. Recent studies have highlighted its potential as an inhibitor of specific enzymes and receptors, which are implicated in several pathological processes. For instance, research has shown that this compound exhibits potent activity against certain kinases, making it a candidate for the treatment of cancers and inflammatory disorders.

In addition to its enzymatic inhibition properties, 3-fluoro-4-methoxy-N-(2-methoxypyrimidin-5-yl)benzene-1-sulfonamide has been investigated for its anti-inflammatory effects. In vitro and in vivo studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a potential therapeutic agent for conditions like rheumatoid arthritis and other autoimmune diseases.

The pharmacokinetic profile of 3-fluoro-4-methoxy-N-(2-methoxypyrimidin-5-yl)benzene-1-sulfonamide has also been studied extensively. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are crucial factors for its development as an oral therapeutic agent. Furthermore, its low toxicity profile in animal models suggests that it may be safe for human use.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-fluoro-4-methoxy-N-(2-methoxypyrimidin-5-yl)benzene-1-sulfonamide in humans. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of efficacy in treating targeted conditions. These findings have paved the way for more advanced clinical studies to further validate its therapeutic potential.

The structural design of 3-fluoro-4-methoxy-N-(2-methoxypyrimidin-5-yl)benzene-1-sulfonamide is based on rational drug design principles. The fluoro and methoxy substituents on the benzene ring enhance its lipophilicity and improve its binding affinity to target proteins. The sulfonamide group provides additional functional versatility, allowing the compound to interact with multiple biological targets. The methoxypyrimidine moiety adds further complexity and specificity to its pharmacological profile.

Beyond its therapeutic applications, 3-fluoro-4-methoxy-N-(2-methoxypyrimidin-5-yl)benzene-1-sulfonamide has also been explored for its use in chemical biology research. Its ability to modulate specific biological pathways makes it a valuable tool for studying disease mechanisms and identifying new drug targets. Researchers are using this compound to gain insights into the molecular basis of various diseases, which can inform the development of more effective treatments.

In conclusion, 3-fluoro-4-methoxy-N-(2-methoxypyrimidin-5-yl)benzene-1-sulfonamide (CAS No. 2309775-81-1) is a promising compound with a wide range of potential applications in medicine and research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing clinical trials will provide more definitive data on its safety and efficacy, potentially leading to new treatment options for patients with various diseases.